Ferric stearate

• IUPAC Name: iron(3+);octadecanoate
• InChI: InChI=1S/3C18H36O2.Fe/c3*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h3*2-17H2,1H3,(H,19,20);/q;;;+3/p-3
• InChI Key: XHQSLVIGPHXVAK-UHFFFAOYSA-K
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCCCC(=O)[O-].[Fe+3]
• Molecular Formula: C54H105FeO6
• DSSTOX Substance ID: DTXSID80890507
• Molecular Weight: 906.3 g/mol
• CAS RN: 555-36-2, 5136-76-5

Description

Ferric Stearate Description

This compound, also known as iron(III) stearate, is a compound that consists of iron cations and stearate anions. Stearate is derived from stearic acid, a long-chain fatty acid, and when combined with iron, it forms a complex that can be used in various applications. The interest in this compound and related compounds stems from their potential use in areas such as catalysis, nanoparticle design, and materials science .

Synthesis Analysis

The synthesis of this compound can be achieved through different methods. One approach involves a double decomposition reaction using stearic acid (HSt3), sodium hydroxide (NaOH), and ferric chloride (FeCl3) to produce a pure form of this compound . Another method includes reacting ferrous sulfate with sodium stearate in an ethanol/water solvent with air oxidation or by increasing the pH of a ferrous sulfate solution stirred with stearic acid . The synthesis process has been improved by adjusting the pH and temperature conditions, leading to higher purity and yield of the this compound product .

Molecular Structure Analysis

The molecular structure of this compound is characterized by lamellar structures with planes of iron polynuclear complexes separated by stearate chains in an all-trans conformation. The iron content within these polycations varies, influencing the properties of the resulting compound. Detailed characterizations of iron stearate precursors have revealed different compositions, such as [Fe3-(μ3-O)St6·xH2O]Cl and [Fe7(μ3-O(H))6(μ2-OH)xSt12-2x]St, which are relevant to the nucleation mechanism in nanoparticle formation .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including its use as a precursor for the synthesis of iron oxide nanoparticles. It can also react with gases like H2S to form iron sulphide within an organic matrix, as demonstrated in Langmuir–Blodgett films. This reaction alters the film morphology and introduces more 'pinhole' defects, changing the physical properties of the material .

Physical and Chemical Properties Analysis

The physical properties of this compound and related ferrites are significant for their applications in technology and materials science. Ferrites, in general, exhibit properties such as visible light absorption, tunable optoelectronic properties, and high chemical and photochemical stability . The physical properties of this compound itself, such as its thermal behavior and spectral characteristics, have been studied using techniques like TGA/DSC, IR, and NMR . Additionally, this compound has been identified as an effective photosensitizer for degradable mulch films, with specific UV absorption peaks indicating its potential use in environmental applications .

Scientific Research Applications

• Electrochemical Behavior and Catalysis : Ferric stearate has been studied for its electrochemical behavior and its catalytic effects on hydrogen peroxide oxidation. An electrode made of this compound displayed significant electro-catalytic properties (Liang, Luo, & Lin, 2009).

• Tribological Properties : In another study, this compound's role in tribology was highlighted. It was found to influence wear resistance and load-carrying capacity of lubricating oil, thus impacting friction and wear characteristics (Hu, Dong, & Chen, 1998).

• Langmuir–Blodgett Films : Research on Langmuir–Blodgett films of this compound has been conducted. These films have been used to create iron sulphide within an organic matrix, altering film morphology and reflectivity (Kundu, Islam, & Mukherjee, 2011).

• Magnetic Properties : The magnetic properties of this compound have been studied, particularly its quasi two-dimensional magnetic structures. This research provides insights into the magnetic behavior of this compound at different temperatures (Pomerantz, Aviram, Taranko, & Heiman, 1982).

• Synthesis and Characterization : Studies have been conducted on the synthesis and characterization of iron stearate compounds, shedding light on their physical and spectroscopic properties, which are crucial for various applications (Abrahamson & Lukaski, 1994).

• Photocatalysis : this compound has been used as a photocatalyst for the decolorization of methylene blue under sunlight, demonstrating its potential in environmental remediation and water treatment processes (Zhao, Luo, & Lin, 2011).

• Permeation Studies : Research on Langmuir-Blodgett films of this compound has shown their effectiveness in reducing the permeability of gases like carbon dioxide and nitrogen through membranes, which has implications for filtration and separation technologies (Bruinsma & Stroeve, 1994).

• Photodegradability in Polymers : this compound has been utilized to enhance the photodegradability of polypropylene, indicating its role in environmental sustainability and material science (Rajakumar, Sarasvathy, Thamaraichelvan, Chitra, & Vijayakumar, 2010).

• Synthesis Improvement : Efforts to improve the synthesis process of this compound have also been documented, focusing on increasing its purity and yield, which is crucial for its application in various fields (Zhou Xue-yong, 2006).

• Synergistic Effects in Photocatalysis : Studies on the synergistic effects of this compound with other compounds in photocatalysis reveal its potential in enhancing photocatalytic activities, important for environmental and chemical engineering applications (Zhao, Luo, & Lin, 2010).

• Nanoparticle Arrays and Battery Applications : Research on this compound as a precursor for nanoparticle arrays in a carbon matrix has implications for the design of anode materials for lithium-ion batteries, showcasing its relevance in energy storage technologies (Dou, Wong, Li, & Ng, 2018).

Safety and Hazards

Ferric stearate should be handled with care. Avoid dust formation, breathing mist, gas, or vapors. Avoid contact with skin and eyes. Use personal protective equipment and wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak.

Future Directions

Ferric stearate has been found to be very efficient in accelerating polyethylene (PE) degradation, but there is a lack of exploration of its role in accelerating the early stages of polyethylene photo-oxidative degradation. This provides a promising direction for future research.

Mechanism of Action

Target of Action

Ferric stearate, also known as Iron (III) stearate, is a metal-organic compound and a salt of iron and stearic acid with the chemical formula C54H105FeO6 . It is classified as a metallic soap, i.e., a metal derivative of a fatty acid It is used as a catalyst in organic synthesis, a reagent in analytical chemistry, and a stabilizer in biochemistry .

Mode of Action

It is known to act as a catalyst in organic synthesis . As a catalyst, it likely facilitates chemical reactions by providing an alternative reaction pathway with a lower activation energy, thus increasing the rate of the reaction.

Biochemical Pathways

It is known that this compound is used as a stabilizer in biochemistry , suggesting that it may interact with biochemical pathways to maintain stability under various conditions.

Pharmacokinetics

It is known that this compound is insoluble in water but soluble in hot ethanol, toluene, chloroform, acetone, benzene, and turpentine . This suggests that its bioavailability may be influenced by these solvents.

Result of Action

It is known to be used as a catalyst in organic synthesis , suggesting that it may facilitate chemical reactions at the molecular level. As a stabilizer in biochemistry , it may also help maintain the stability of biochemical systems at the cellular level.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its solubility in different solvents suggests that the presence and concentration of these solvents in the environment can affect its action . Furthermore, as a metallic soap, its stability may be influenced by factors such as pH and temperature.

Q & A

Q1: How does ferric stearate function as a prodegradant in polyethylene (PE) films?

A1: this compound [, , ] acts as a photoinitiator, absorbing UV radiation and generating reactive species. These species attack the PE chains, initiating oxidative degradation. This process leads to chain scission, reducing molecular weight and ultimately causing the fragmentation of the plastic. []

Q2: Does the presence of this compound impact the initial stages of PE photo-oxidative degradation?

A2: Yes, research indicates that this compound significantly influences the early stages of photo-oxidative degradation in PE. [] Density functional theory (DFT) calculations suggest that the C-H bonds within the this compound ligand are more susceptible to dissociation than those in the PE matrix. This dissociation generates hydrogen radicals, which then react with primary alkyl macroradicals in PE, accelerating molecular weight reduction.

Q3: What is the molecular formula and weight of this compound?

A3: this compound is represented by the formula Fe(C₁₈H₃₅O₂)₃. Its molecular weight is approximately 906.47 g/mol. [, ]

Q4: What spectroscopic techniques are useful for characterizing this compound?

A4: Several techniques are employed, including:* Infrared Spectroscopy (IR): Identifies functional groups like carboxylates (COO-) present in the compound. [, ]* Diffuse Reflectance Spectroscopy (DRS): Provides insights into the compound's light absorption properties, crucial for its photocatalytic applications. [, ]* Scanning Electron Microscopy (SEM): Reveals surface morphology and particle size information. [, ]* X-ray Photoelectron Spectroscopy (XPS): Used to analyze the elemental composition and chemical states of elements in the compound. [, ]

Q5: How does the length of the alkyl chain in this compound derivatives influence its effectiveness as a prodegradant?

A6: Studies using ferric carboxylates with varying alkyl chain lengths (caprate, laurate, myristate, palmitate) show that shorter chains enhance photodegradation. [, ] This suggests that the mobility of alkyl radicals generated during degradation plays a key role in the process.

Q6: What is the role of this compound in photocatalytic applications?

A7: this compound can act as a photocatalyst or a co-catalyst in conjunction with other materials like TiO₂. [, ] Upon light irradiation, it generates reactive oxygen species that can degrade organic pollutants like methylene blue.

Q7: How is DFT used in understanding the degradation mechanism of PE with this compound?

A8: DFT calculations provide insights into the bond dissociation energies and reaction pathways involved in the degradation process. [] This allows researchers to understand which bonds are preferentially broken and how radicals are formed and propagate, ultimately leading to PE breakdown.

Q8: How does the type of metal ion in metal stearate complexes affect their pro-oxidative activity in polystyrene degradation?

A9: Studies comparing cobalt, cupric, and this compound demonstrate that the type of metal ion influences degradation rates. [, ] Cobalt stearate exhibited the highest activity, followed by cupric and then this compound, suggesting a relationship between the metal's redox potential and its catalytic activity in polystyrene oxidation.